1-Ethoxy-4-(trans-4-propylcyclohexyl)benzene
Overview
Description
1-Ethoxy-4-(trans-4-propylcyclohexyl)benzene is a chemical compound with the CAS Number: 80944-44-1 . It has a molecular weight of 246.39 . It is typically used as an intermediate in the production of liquid crystals .
Molecular Structure Analysis
The IUPAC name for this compound is 1-ethoxy-4-(4-propylcyclohexyl)benzene . The InChI code is 1S/C17H26O/c1-3-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18-4-2/h10-15H,3-9H2,1-2H3/t14-,15- .Physical And Chemical Properties Analysis
This compound is a white to slightly pale yellow crystal or powder . It has a melting point of 42 °C and a predicted boiling point of 345.3±21.0 °C . The predicted density is 0.928±0.06 g/cm3 .Scientific Research Applications
Polymer Synthesis and Properties
1-Ethoxyvinylbenzocyclobutene, a compound related to 1-Ethoxy-4-(trans-4-propylcyclohexyl)benzene, undergoes radical polymerization to produce crosslinkable polymers. These polymers exhibit enhanced thermal properties, allowing for crosslinking at temperatures of 100–150°C. This process opens avenues for creating materials with tailored properties for high-performance applications (Pugh, Baker, & Storms, 2013).
Photochemistry and Intermediate Observation
In the study of photochemical reactions, cis-1-phenylcyclohexene, structurally similar to the subject compound, has been used to observe cationic intermediates in photolysis. This work provides insight into the mechanisms of light-induced reactions and the stability of cationic intermediates, which are crucial for understanding the photostability and photoactivation of chemical compounds (Cozens, McCLELLAND, & Steenken, 1993).
Catalytic Materials for Asymmetric Reactions
The integration of cyclohexane derivatives into the framework of mesoporous silica has shown potential in catalysis, particularly for asymmetric reactions. These materials, when coordinated with rhodium complexes, exhibit high turnover frequencies and enantioselectivities in the hydrogenation of ketones. This highlights the role of cyclohexane derivatives in developing new catalytic systems that could enhance the efficiency and selectivity of chemical processes (Jiang et al., 2006).
Oxidative Degradation and Environmental Chemistry
The oxidative degradation of benzene, involving intermediates related to cyclohexene derivatives, plays a significant role in understanding atmospheric chemistry. Studies on these reactions contribute to our knowledge of air pollution and the environmental fate of organic pollutants. The detailed mechanistic insights can help in developing strategies for mitigating the impact of harmful compounds in the troposphere (Olivella, Solé, & Bofill, 2009).
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statement is H302, indicating that it may be harmful if swallowed . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
1-Ethoxy-2,3-difluoro-4-(trans-4-propylcyclohexyl)benzene, a fluorinated liquid-crystal monomer (LCM) similar to 1-Ethoxy-4-(trans-4-propylcyclohexyl)benzene, is becoming a class of concerned emerging pollutants since they are potentially persistent, bioaccumulative, toxic, and ubiquitous in the environment and human samples . This suggests that future research may focus on understanding the environmental impact and safety of such compounds.
properties
IUPAC Name |
1-ethoxy-4-(4-propylcyclohexyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O/c1-3-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18-4-2/h10-15H,3-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXBRRUNAAVNTOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2=CC=C(C=C2)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701001656 |
Source
|
| Record name | 1-Ethoxy-4-(4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701001656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-4-(trans-4-propylcyclohexyl)benzene | |
CAS RN |
80944-44-1 |
Source
|
| Record name | trans-p-(4-Propylcyclohexyl)phenetole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080944441 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Ethoxy-4-(4-propylcyclohexyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701001656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-p-(4-propylcyclohexyl)phenetole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.372 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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